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Compound of Interest

Compound Name: Xylenolorange

Cat. No.: B1583305 Get Quote

Introduction: Xylenol orange is a versatile organic dye widely utilized in analytical chemistry

and biomedical research. It is most recognized for its function as a metallochromic indicator in

complexometric titrations for the quantification of various metal ions. This technical guide

provides an in-depth overview of its chemical properties, applications, and a detailed

experimental protocol for its use.

Core Properties and Data
Quantitative data for the two common forms of Xylenol Orange are summarized below for easy

reference and comparison.
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Property Xylenol Orange (Free Acid)
Xylenol Orange
(Tetrasodium Salt)

Synonym(s)

3,3′-Bis[N,N-

bis(carboxymethyl)aminomethy

l]-o-cresolsulfonephthalein

3,3′-Bis[N,N-

bis(carboxymethyl)aminomethy

l]-o-cresolsulfonephthalein

tetrasodium salt

CAS Number 1611-35-4[1][2][3] 3618-43-7[2][4][5]

Molecular Formula C₃₁H₃₂N₂O₁₃S[1][2] C₃₁H₂₈N₂Na₄O₁₃S[4][5]

Molecular Weight 672.66 g/mol [1][2] 760.58 g/mol [4][5]

Appearance
Very dark brown to very dark

red powder or crystals[4]

Reddish-brown shiny

crystalline powder

Melting Point 195 °C (decomposes)[2][4] Not specified

Maximum Absorption (λmax) 580 nm[4]
520 - 530 nm (complex with

Niobium)

Fluorescence
Excitation: 440 & 570 nm;

Emission: 610 nm[6]
Not specified

Solubility Soluble in ethanol
Soluble in water, insoluble in

alcohol and ether

Applications in Research and Drug Development
Xylenol orange is a highly sensitive indicator with a sharp color transition, making it an

invaluable tool in various analytical procedures.

Complexometric Titrations: Its most prominent application is as an indicator for titrations

involving ethylenediaminetetraacetic acid (EDTA).[7] It forms stable, colored complexes

(typically red or violet) with a wide range of metal ions such as zinc, lead, bismuth, thorium,

aluminum, and iron in acidic conditions (pH < 6).[8][9] During titration with a stronger

chelating agent like EDTA, the metal ion is sequestered from the xylenol orange complex.

The release of the free indicator results in a sharp color change to yellow, signaling the

endpoint of the titration.[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://digicollections.net/phint/pdf/b/7.2.5.2.5-Complexometric-titrations.pdf
https://gspchem.com/products/xylenol-orange-tetrasodium-salt/
https://dhanlaldelloyd.tripod.com/ph_indicators.html
https://gspchem.com/products/xylenol-orange-tetrasodium-salt/
https://chrominfo.blogspot.com/2022/02/preparation-of-xylenol-orange-indicator.html
https://www.du.edu.eg/upFilesCenter/sci/1586296138.pdf
https://digicollections.net/phint/pdf/b/7.2.5.2.5-Complexometric-titrations.pdf
https://gspchem.com/products/xylenol-orange-tetrasodium-salt/
https://chrominfo.blogspot.com/2022/02/preparation-of-xylenol-orange-indicator.html
https://www.du.edu.eg/upFilesCenter/sci/1586296138.pdf
https://digicollections.net/phint/pdf/b/7.2.5.2.5-Complexometric-titrations.pdf
https://gspchem.com/products/xylenol-orange-tetrasodium-salt/
https://chrominfo.blogspot.com/2022/02/preparation-of-xylenol-orange-indicator.html
https://www.du.edu.eg/upFilesCenter/sci/1586296138.pdf
https://chrominfo.blogspot.com/2022/02/preparation-of-xylenol-orange-indicator.html
https://gspchem.com/products/xylenol-orange-tetrasodium-salt/
https://chrominfo.blogspot.com/2022/02/preparation-of-xylenol-orange-indicator.html
https://chrominfo.blogspot.com/2022/02/preparation-of-xylenol-orange-indicator.html
https://en.wikipedia.org/wiki/Xylenol_orange
https://www.nbinno.com/article/dyes/exploring-analytical-significance-xylenol-orange-sodium-salt-pz
https://www.guidechem.com/question/what-are-the-applications-of-x-id138547.html
https://rmreagents.com/product/xylenol-orange-indicator-0-1/
https://en.wikipedia.org/wiki/Xylenol_orange
https://www.nbinno.com/article/dyes/exploring-analytical-significance-xylenol-orange-sodium-salt-pz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Colorimetric Reagent: Beyond titrations, xylenol orange serves as a colorimetric reagent for

the spectrophotometric determination of metal ions. For instance, it forms an orange-red

complex with niobium in a hydrochloric acid medium and a red complex with lead, both of

which can be quantified by measuring absorbance at their respective maximum absorption

wavelengths.[8]

pH Indicator: Xylenol orange also functions as a pH indicator, exhibiting a color change from

yellow (below pH 6.3) to red (above pH 6.3).[8] This dual functionality is advantageous in

titrations where pH control is critical.

Fluorescence Labeling: As a fluorochrome, xylenol orange can be used in polychrome

sequential labeling of calcified tissues. It remains fixed in the tissue until bone minerals are

removed, allowing for histological studies of bone growth and remodeling.[2]

Experimental Protocols
Preparation of Xylenol Orange Indicator Solution (0.5%)
This protocol describes the preparation of a standard aqueous solution of xylenol orange

tetrasodium salt for use as an indicator in complexometric titrations.

Materials:

Xylenol Orange Tetrasodium Salt (CAS: 3618-43-7)

Distilled or deionized water

100 mL volumetric flask

Analytical balance

Filter paper (if necessary)

Procedure:

Accurately weigh 0.5 g of xylenol orange tetrasodium salt.[3]

Transfer the weighed powder into a 100 mL volumetric flask.
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Add approximately 50 mL of distilled water to the flask.

Swirl the flask gently until the solid is completely dissolved.

Once dissolved, dilute the solution to the 100 mL mark with distilled water.

Stopper the flask and invert it several times to ensure homogeneity.

If any insoluble matter is present, filter the solution.

The resulting 0.5% (w/v) solution is stable and can be stored for several weeks.[8]

Complexometric Titration of Zinc(II) with EDTA
This protocol provides a general method for the direct titration of a zinc ion solution using EDTA

with xylenol orange as the indicator.

Materials:

Zinc(II) ion solution (analyte, e.g., from dissolving a zinc salt in water)

Standardized 0.1 M EDTA solution (titrant)

Xylenol Orange indicator solution (0.5% aqueous)

Hexamethylenetetramine (Hexamine) buffer

Dilute nitric acid or acetic acid (for pH adjustment)

Burette, pipette, conical flask, and magnetic stirrer

Procedure:

Pipette a known volume of the zinc(II) solution into a conical flask.

Dilute the sample with approximately 50 mL of distilled water.

Adjust the pH of the solution to between 5 and 6 using a suitable buffer, such as

hexamethylenetetramine.[10] This pH is crucial for the indicator's function.
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Add a few drops (or ~50 mg of a solid mixture) of the xylenol orange indicator to the solution.

The solution should turn a distinct pink-violet or red color, indicating the formation of the Zn-

Xylenol Orange complex.[1]

Fill a clean burette with the standardized 0.1 M EDTA solution and record the initial volume.

Begin titrating the zinc solution with the EDTA, adding the titrant slowly while continuously

stirring the solution.

As the endpoint is approached, the EDTA will start to displace the xylenol orange from the

zinc ions.

The endpoint is reached when the solution undergoes a sharp color change from pink-violet

to a clear yellow.[1][11] This indicates that all zinc ions have been complexed by the EDTA.

Record the final volume of EDTA used.

Calculate the concentration of zinc in the original sample based on the stoichiometry of the

Zn²⁺-EDTA reaction (1:1).

Visualized Workflow and Mechanisms
The following diagrams illustrate the logical progression and chemical principles underlying the

use of xylenol orange in a complexometric titration.
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Caption: Workflow of complexometric titration using Xylenol Orange (XO) indicator.
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Caption: Chelation principle: EDTA forms a more stable complex than Xylenol Orange.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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